Cas no 1803931-06-7 (5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine)
5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H6F4N2O/c8-5-1-4(2-12)3-13-6(5)14-7(9,10)11/h1,3H,2,12H2
- InChI Key: FCBQOMNQRWEKRE-UHFFFAOYSA-N
- SMILES: FC1=C(N=CC(=C1)CN)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 187
- XLogP3: 1.3
- Topological Polar Surface Area: 48.1
5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002022-250mg |
5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine |
1803931-06-7 | 97% | 250mg |
$659.60 | 2022-04-02 | |
| Alichem | A022002022-500mg |
5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine |
1803931-06-7 | 97% | 500mg |
$1,038.80 | 2022-04-02 | |
| Alichem | A022002022-1g |
5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine |
1803931-06-7 | 97% | 1g |
$1,713.60 | 2022-04-02 |
5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine
Introduction to 5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1803931-06-7)
5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1803931-06-7, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and fluoro substituents, along with a trifluoromethoxy group, imparts distinct chemical properties that make it a valuable intermediate in synthesizing novel therapeutic agents.
The molecular structure of 5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine consists of a pyridine core, which is a common scaffold in many bioactive molecules. The aminomethyl side chain provides a site for further functionalization, enabling the attachment of various pharmacophores. This flexibility is particularly advantageous in medicinal chemistry, where modularity in molecular design is key to optimizing drug-like properties such as solubility, bioavailability, and target binding affinity.
The fluoro and trifluoromethoxy groups are particularly noteworthy for their ability to influence the electronic and steric properties of the molecule. Fluorine atoms are known to enhance metabolic stability and binding affinity to biological targets, while trifluoromethoxy groups can improve lipophilicity and cell membrane permeability. These attributes make 5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine a promising candidate for developing small-molecule drugs targeting various diseases.
Recent advancements in computational chemistry and drug design have highlighted the importance of fluorinated pyridines in medicinal chemistry. Studies have demonstrated that compounds incorporating such motifs exhibit improved pharmacokinetic profiles and reduced off-target effects. For instance, fluorinated pyridines have been shown to enhance the binding affinity of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound’s structural features align well with these trends, positioning it as a valuable building block for next-generation therapeutics.
The synthesis of 5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling reactions, and protection-deprotection techniques. The introduction of the aminomethyl group necessitates careful handling to prevent unwanted side reactions, such as over-alkylation or racemization. Similarly, the incorporation of the fluoro and trifluoromethoxy substituents demands specialized reagents and catalysts to achieve high yields and purity.
In the context of drug discovery, 5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine has been explored as a precursor for various bioactive molecules. Researchers have leveraged its structural versatility to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its potential as a scaffold for antiviral agents has been investigated due to its ability to interact with viral proteases and polymerases. These applications underscore the compound’s significance in addressing unmet medical needs.
The role of fluorine-containing compounds in modern medicine cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions with biological targets, leading to more effective and selective drugs. For example, fluorinated pyridines have been incorporated into antipsychotic medications to improve receptor binding specificity. The compound’s dual functionality—combining an amino group for further derivatization with fluoro and trifluoromethoxy groups for enhanced physicochemical properties—makes it a versatile tool in medicinal chemistry.
As research continues to uncover new therapeutic targets and mechanisms, the demand for specialized intermediates like 5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine is expected to grow. Collaborative efforts between synthetic chemists and biologists will be crucial in harnessing its full potential. By integrating experimental synthesis with computational modeling, scientists can accelerate the discovery of novel drugs with improved efficacy and safety profiles.
The future directions for research on this compound include exploring its role in developing treatments for neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The pyridine scaffold is known to interact with neurotransmitter receptors, making it an attractive candidate for designing neuroprotective agents. Furthermore, studies on its derivatives may reveal new insights into how structural modifications influence biological activity—a key consideration in optimizing drug candidates.
In conclusion,5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1803931-06-7) represents a promising intermediate in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its combination of an amino group with fluoro and trifluoromethoxy substituents offers unparalleled flexibility for designing bioactive molecules with enhanced pharmacological properties. As research progresses,this compound is poised to play a significant role in advancing therapeutic strategies across multiple disease areas.
1803931-06-7 (5-(Aminomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)